Cas no 17257-99-7 (8-Bromopyrazino[2,3-d]pyridazin-5(6H)-one)

• Product Name: 8-Bromopyrazino[2,3-d]pyridazin-5(6H)-one
• CAS No: 17257-99-7
• MF: C₆H₃BrN₄O
• MW: 227.018219232559
• CID: 1081681
• PubChem ID: 21816656
• Update Time: 2025-07-23

8-Bromopyrazino[2,3-d]pyridazin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Bromopyrazino[2,3-d]pyridazin-5(6H)-one
• 5-bromo-7H-pyrazino[2,3-d]pyridazin-8-one
• 5-Brom-7,8-dihydro-pyrazino<2,3-d>pyridazin-8-on
• 8-bromo-6H-pyrazino[2,3-d]pyridazin-5-one
• J-519405
• 17257-99-7
• DTXSID00618381
• DB-369683

• MDL： MFCD13193377
• Inchi： 1S/C6H3BrN4O/c7-5-3-4(6(12)11-10-5)9-2-1-8-3/h1-2H,(H,11,12)
• InChI Key： CGDYJJCLDPYBHA-UHFFFAOYSA-N
• SMILES： BrC1C2C(C(NN=1)=O)=NC=CN=2

Computed Properties

• Exact Mass: 225.94900
• Monoisotopic Mass: 225.94902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 2.253
• Refractive Index: 1.869
• PSA: 71.53000
• LogP: 0.47560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 8-Bromopyrazino[2,3-d]pyridazin-5(6H)-one

Introduction to 8-Bromopyrazino[2,3-d]pyridazin-5(6H)-one (CAS No. 17257-99-7)

8-Bromopyrazino[2,3-d]pyridazin-5(6H)-one is a highly intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 17257-99-7, belongs to a class of molecules known for their diverse biological activities and potential applications in drug development. The structural framework of this compound combines elements from two distinct heterocyclic systems: pyrazino[2,3-d]pyridazine and pyridazinone, which contribute to its unique chemical properties and reactivity.

The< strong>nomenclature of 8-Bromopyrazino[2,3-d]pyridazin-5(6H)-one provides a detailed insight into its molecular structure. The prefix "8-Bromo-" indicates the presence of a bromine atom at the 8th position of the pyrazino[2,3-d]pyridazine core, while "pyridazin-5(6H)-one" specifies the incorporation of a pyridazinone ring system. This combination results in a molecule with a complex spatial arrangement of atoms, which can influence its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, 8-Bromopyrazino[2,3-d]pyridazin-5(6H)-one has emerged as a promising candidate due to its unique structural features. The bromine substituent not only enhances the lipophilicity of the molecule but also serves as a handle for further functionalization, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 8-Bromopyrazino[2,3-d]pyridazin-5(6H)-one is its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. For instance, preliminary in vitro studies have shown that derivatives of this compound can interfere with the activity of kinases and other signaling molecules that are crucial for cell proliferation and survival.

The< strong>pharmacological profile of 8-Bromopyrazino[2,3-d]pyridazin-5(6H)-one is further enhanced by its ability to cross the blood-brain barrier, which is a significant challenge in drug delivery systems. This property makes it particularly relevant for the development of treatments targeting central nervous system disorders. Researchers have been exploring its potential as an intermediate in synthesizing more complex molecules designed to interact with specific neural receptors and pathways.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between 8-Bromopyrazino[2,3-d]pyridazin-5(6H)-one and biological targets. Molecular docking simulations have revealed that this compound can bind to various protein pockets with high affinity, suggesting multiple potential mechanisms of action. These simulations have guided the design of more refined derivatives with improved selectivity and potency.

The< strong>synthetic pathways for 8-Bromopyrazino[2,3-d]pyridazin-5(6H)-one have been optimized to ensure high yields and purity. Researchers have developed multi-step synthetic routes that involve cyclization reactions followed by bromination at the specified position. These methods leverage readily available starting materials and established protocols, making it feasible to produce larger quantities for both research and potential commercial applications.

In conclusion, 8-Bromopyrazino[2,3-d]pyridazin-5(6H)-one (CAS No. 17257-99-7) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of heterocyclic systems and functional groups makes it a valuable scaffold for further exploration in drug discovery. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.